Cas no 2680852-80-4 (tert-butyl 4-(2,6-dimethylmorpholin-4-yl)sulfonylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(2,6-dimethylmorpholin-4-yl)sulfonylpiperazine-1-carboxylate
• CAS No: 2680852-80-4
• MF: C₁₅H₂₉N₃O₅S
• MW: 363.472862958908
• CID: 5625603
• PubChem ID: 165920842
• Update Time: 2025-05-20

tert-butyl 4-(2,6-dimethylmorpholin-4-yl)sulfonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]piperazine-1-carboxylate
• 2680852-80-4
• EN300-28300157
• tert-butyl 4-(2,6-dimethylmorpholin-4-yl)sulfonylpiperazine-1-carboxylate

• Inchi： 1S/C15H29N3O5S/c1-12-10-18(11-13(2)22-12)24(20,21)17-8-6-16(7-9-17)14(19)23-15(3,4)5/h12-13H,6-11H2,1-5H3
• InChI Key： OKONFAOUYIBLNV-UHFFFAOYSA-N
• SMILES： S(N1CCN(C(=O)OC(C)(C)C)CC1)(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 363.18279221g/mol
• Monoisotopic Mass: 363.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.8Ų

Additional information on tert-butyl 4-(2,6-dimethylmorpholin-4-yl)sulfonylpiperazine-1-carboxylate

Research Brief on tert-butyl 4-(2,6-dimethylmorpholin-4-yl)sulfonylpiperazine-1-carboxylate (CAS: 2680852-80-4)

In recent years, the compound tert-butyl 4-(2,6-dimethylmorpholin-4-yl)sulfonylpiperazine-1-carboxylate (CAS: 2680852-80-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylpiperazine scaffold, has shown promising potential as a key intermediate in the synthesis of bioactive compounds targeting various diseases. The integration of the 2,6-dimethylmorpholine moiety further enhances its pharmacological properties, making it a subject of extensive investigation.

The primary focus of current research revolves around the application of this compound in drug discovery, particularly in the development of kinase inhibitors and protease modulators. Recent studies have demonstrated its utility in the synthesis of novel therapeutic agents aimed at treating cancer, inflammatory diseases, and neurodegenerative disorders. The tert-butyl carbamate group in the molecule provides a protective function, enabling selective deprotection under mild conditions, which is crucial for multi-step synthetic routes.

One of the most notable advancements is the use of tert-butyl 4-(2,6-dimethylmorpholin-4-yl)sulfonylpiperazine-1-carboxylate in the synthesis of selective PI3K inhibitors. PI3K signaling pathways are often dysregulated in cancer, and inhibitors targeting these pathways have shown efficacy in preclinical models. Researchers have successfully utilized this compound to develop derivatives with improved pharmacokinetic profiles and reduced off-target effects, as evidenced by recent publications in high-impact journals such as the Journal of Medicinal Chemistry.

In addition to its role in oncology, this compound has also been explored in the context of central nervous system (CNS) drug development. The morpholine and piperazine rings are known to enhance blood-brain barrier permeability, a critical factor for CNS-targeted therapies. Recent studies have reported the synthesis of neuroprotective agents using this scaffold, with promising results in animal models of Alzheimer's disease and Parkinson's disease.

From a synthetic chemistry perspective, the compound's versatility is underscored by its compatibility with various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig cross-coupling. These reactions enable the introduction of diverse aryl and heteroaryl groups, expanding the scope of potential drug candidates. Furthermore, the sulfonyl group acts as a versatile handle for further functionalization, allowing for the creation of libraries of compounds for high-throughput screening.

Despite these advancements, challenges remain in optimizing the bioavailability and metabolic stability of derivatives derived from this scaffold. Recent efforts have focused on structural modifications to address these issues, such as the introduction of fluorine atoms or the replacement of the tert-butyl group with more metabolically stable alternatives. These modifications have yielded compounds with enhanced in vivo performance, as demonstrated in recent pharmacokinetic studies.

In conclusion, tert-butyl 4-(2,6-dimethylmorpholin-4-yl)sulfonylpiperazine-1-carboxylate (CAS: 2680852-80-4) represents a valuable building block in modern medicinal chemistry. Its applications span across multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use in drug discovery. Future directions may include the exploration of its potential in targeted protein degradation and the development of bifunctional molecules, further solidifying its role in the pharmaceutical industry.